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Compound of Interest

Compound Name: Hexyl isovalerate

CAS No.: 10032-13-0

Cat. No.: B156993

Get Quote

This whitepaper provides a comprehensive technical overview of hexyl isovalerate, a key

ester in the flavor and fragrance industry. It delves into its core chemical and physical

properties, spectroscopic profile, typical synthesis methodologies, and diverse applications.

This guide is intended for researchers, chemists, and professionals in the fields of food

science, fragrance development, and chemical manufacturing who require a detailed

understanding of this versatile compound.

Molecular Structure and Chemical Identity
Hexyl isovalerate, also known by its IUPAC name hexyl 3-methylbutanoate, is a fatty acid

ester.[1] It is formed from the condensation of hexanol and isovaleric acid. The molecular

structure consists of an eleven-carbon chain, which imparts its characteristic lipophilic nature.

Several identifiers are used to catalogue this chemical compound:

CAS Number: 10032-13-0[2]
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Molecular Formula: C₁₁H₂₂O₂[3]

Molecular Weight: 186.29 g/mol [3]

IUPAC Name: hexyl 3-methylbutanoate[1]

Synonyms: Hexyl isopentanoate, Butanoic acid, 3-methyl-, hexyl ester[3]

The structural representation of hexyl isovalerate is crucial for understanding its chemical

behavior and interactions.

Caption: 2D Chemical Structure of Hexyl Isovalerate.

Physicochemical Properties
Hexyl isovalerate is a colorless liquid with a characteristic pungent and fruity odor.[1][4] Its

physical and chemical properties are summarized in the table below, which are critical for its

application in various formulations and for ensuring safe handling and storage.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [5]

Boiling Point 215.0 °C at 760.0 mm Hg [1][2][6]

Flash Point 87.78 °C (190.00 °F) TCC [2][5]

Density
0.852 - 0.859 g/cm³ at 25.00

°C
[2][5]

Refractive Index 1.417 - 1.421 at 20.00 °C [2][5]

Solubility
Soluble in alcohol and most

fixed oils; insoluble in water.
[1][4][7]

Vapor Pressure
0.158 mm Hg at 25.00 °C

(estimated)
[2][8]
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The primary industrial method for producing hexyl isovalerate is through Fischer esterification.

This well-established process involves the reaction of isovaleric acid with 1-hexanol in the

presence of an acid catalyst. The choice of catalyst is critical for optimizing reaction kinetics

and yield, with common choices including sulfuric acid or p-toluenesulfonic acid. The reaction is

reversible, and therefore, to drive the equilibrium towards the product side, it is essential to

remove the water formed during the reaction, typically through azeotropic distillation.

Experimental Protocol: Fischer Esterification of Hexyl Isovalerate

Reactant Charging: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine equimolar amounts of 1-hexanol and isovaleric acid.

Catalyst Addition: Add a catalytic amount (typically 1-2% of the total reactant weight) of a

strong acid catalyst (e.g., concentrated sulfuric acid).

Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark

trap, driving the reaction to completion.

Neutralization: After the theoretical amount of water has been collected, cool the reaction

mixture and neutralize the acid catalyst with a weak base, such as a sodium bicarbonate

solution.

Purification: The crude ester is then washed with water to remove any remaining salts and

unreacted acid. The organic layer is separated and dried over an anhydrous salt like

magnesium sulfate.

Distillation: The final product is purified by vacuum distillation to achieve the desired purity.

Reactants
Process Products

1-Hexanol

Fischer Esterification (Acid Catalyst)

Isovaleric Acid

Neutralization

Water (byproduct)

Purification (Washing & Drying) Vacuum Distillation Hexyl Isovalerate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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